Cas no 899354-41-7 ( )

  structure
  structure
Product Name: 
CAS No:899354-41-7
MF:C12H11BrN2O2S
MW:327.196940660477
CID:870153
PubChem ID:90477367
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-AMINO-4-(2-BROMOPHENYL)-5-THIAZOLECARBOXYLIC ACID ETHYL ESTER
    • 899354-41-7
    • Ethyl 2-amino-4-(2-bromophenyl)-5-thiazolecarboxylate
    • DTXSID101216421
    •  
    • Inchi: 1S/C12H11BrN2O2S/c1-2-17-11(16)10-9(15-12(14)18-10)7-5-3-4-6-8(7)13/h3-6H,2H2,1H3,(H2,14,15)
    • InChI Key: XGQQDESSYHGBPQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C1=C(C(=O)OCC)SC(N)=N1

Computed Properties

  • Exact Mass: 325.97246g/mol
  • Monoisotopic Mass: 325.97246g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 93.4Ų

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